N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide
Overview
Description
N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide, also known as Sulfachloropyridazine, is a sulfonamide antibiotic that has been used in veterinary medicine for the treatment of bacterial infections. It belongs to the class of sulfonamides, which are synthetic antibacterial agents that inhibit the growth of bacteria by interfering with the synthesis of folic acid.
Mechanism of Action
The mechanism of action of N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide involves the inhibition of dihydropteroate synthase, which is an enzyme involved in the synthesis of folic acid. Folic acid is essential for the growth and replication of bacteria, and its inhibition results in the inhibition of bacterial growth.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, reduce inflammation, and modulate the immune response.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide is its broad-spectrum antibacterial activity. It has been shown to be effective against a wide range of bacterial strains, including those that are resistant to other antibiotics. However, one limitation is that it may not be effective against all bacterial strains, and its use may lead to the development of antibiotic resistance.
Future Directions
There are several future directions for the research on N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide. One area of research is the development of new analogs and derivatives with improved antibacterial activity and reduced toxicity. Another area of research is the investigation of its potential use in the treatment of other types of infections, such as fungal and viral infections. Additionally, the development of new formulations and delivery methods may improve its efficacy and reduce its side effects.
Synthesis Methods
The synthesis of N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide involves the reaction between 3-chloro-2-methylbenzenamine and 4-nitrobenzenesulfonyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of the desired product, which can be purified by recrystallization.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide has been extensively studied for its antibacterial properties and has been used in various scientific research studies. It has been shown to be effective against a wide range of bacterial strains, including those that are resistant to other antibiotics.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-4-nitrobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O4S/c1-9-12(14)3-2-4-13(9)15-21(19,20)11-7-5-10(6-8-11)16(17)18/h2-8,15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USYCZQRNASAGEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2-(4-methoxyphenyl)acetamide](/img/structure/B2373553.png)
![6-Tert-butyl-2-[(1-{thieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one](/img/structure/B2373556.png)
![1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde oxime](/img/structure/B2373557.png)
![N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide](/img/structure/B2373565.png)
![9-(3-chloro-4-methoxyphenyl)-3-(2-methoxyethyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2373570.png)
![Methyl 5,5,7,7-tetramethyl-2-(4-(morpholinosulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2373571.png)
![3-[(E)-benzylideneamino]-2-methylquinazolin-4-one](/img/structure/B2373573.png)
![[1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one](/img/structure/B2373575.png)